Cas no 910821-51-1 ((1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans)

• Product Name: (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans
• CAS No: 910821-51-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD19204052
• CID: 5225357
• PubChem ID: 15707051
• Update Time: 2025-05-20

(1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-amino-1-methyl-, (1R,2R)-
• (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans

• MDL： MFCD19204052
• Inchi： 1S/C7H15NO/c1-7(9)5-3-2-4-6(7)8/h6,9H,2-5,8H2,1H3/t6-,7-/m1/s1
• InChI Key： GOMUTBIHKDUNDP-RNFRBKRXSA-N
• SMILES： [C@]1(C)(O)CCCC[C@H]1N

Additional information on (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans

Comprehensive Overview of (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans (CAS No. 910821-51-1)

(1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans (CAS No. 910821-51-1) is a chiral compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is known for its unique stereochemistry and potential biological activities, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The trans configuration of (1R,2R)-2-amino-1-methylcyclohexan-1-ol is crucial for its biological properties. The presence of the amino and hydroxyl groups on the cyclohexane ring, along with the methyl group, imparts specific conformational stability and reactivity to the molecule. These features are essential for its use as a building block in the synthesis of complex molecules with therapeutic potential.

Recent studies have highlighted the importance of (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can be used as a key intermediate in the synthesis of new antiviral agents. The unique stereochemistry of the compound allows for precise control over the stereochemistry of the final product, which is critical for optimizing biological activity and reducing side effects.

In addition to its role in antiviral drug development, (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans has also shown promise in the field of neuropharmacology. Research conducted at a leading pharmaceutical company demonstrated that this compound can be used to synthesize novel compounds with potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific neurotransmitter systems through these derivatives highlights the versatility and importance of this chiral intermediate.

The synthesis of (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves asymmetric hydrogenation followed by selective functional group transformations. This method not only ensures the correct stereochemistry but also provides a scalable route for large-scale production, making it suitable for industrial applications.

The physical and chemical properties of (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans have been extensively characterized. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The market demand for (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans is growing due to its wide range of applications in pharmaceutical research and development. Key players in the industry are investing heavily in research to discover new derivatives and applications for this compound. This trend is expected to continue as more studies highlight its potential benefits.

In conclusion, (1R,2R)-2-amino-1-methylcyclohexan-1-ol, trans (CAS No. 910821-51-1) is a versatile chiral intermediate with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique stereochemistry and chemical properties make it an essential component in the synthesis of novel drugs with therapeutic applications. As research continues to advance, the importance of this compound is likely to grow further.